Cas no 342596-73-0 (4-methoxy-N-[4-(morpholin-4-yl)phenyl]benzamide)

• Product Name: 4-methoxy-N-[4-(morpholin-4-yl)phenyl]benzamide
• CAS No: 342596-73-0
• MF: C₁₈H₂₀N₂O₃
• MW: 312.363004684448
• CID: 5019289
• Update Time: 2025-10-28

4-methoxy-N-[4-(morpholin-4-yl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(4-morpholinophenyl)benzamide
• CBMicro_035207
• Cambridge id 5855189
• Oprea1_155556
• STK346285
• ST50272028
• 4-methoxy-N-[4-(4-morpholinyl)phenyl]benzamide
• 4-methoxy-N-[4-(morpholin-4-yl)phenyl]benzamide
• (4-methoxyphenyl)-N-(4-morpholin-4-ylphenyl)carboxamide

• Inchi： 1S/C18H20N2O3/c1-22-17-8-2-14(3-9-17)18(21)19-15-4-6-16(7-5-15)20-10-12-23-13-11-20/h2-9H,10-13H2,1H3,(H,19,21)
• InChI Key： HDOPRQFFTGPACG-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)NC(C2C=CC(=CC=2)OC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 369
• XLogP3: 2.5
• Topological Polar Surface Area: 50.8

Additional information on 4-methoxy-N-[4-(morpholin-4-yl)phenyl]benzamide

Comprehensive Overview of 4-methoxy-N-[4-(morpholin-4-yl)phenyl]benzamide (CAS No. 342596-73-0)

4-methoxy-N-[4-(morpholin-4-yl)phenyl]benzamide, identified by its CAS number 342596-73-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzamide derivatives, which are widely studied for their potential therapeutic applications. The presence of both methoxy and morpholinyl functional groups in its structure enhances its versatility, making it a subject of interest in drug discovery and development.

In recent years, the demand for small molecule inhibitors and kinase modulators has surged, driven by advancements in targeted cancer therapies and neurodegenerative disease research. 4-methoxy-N-[4-(morpholin-4-yl)phenyl]benzamide has been explored for its potential role in modulating specific enzymatic pathways, particularly those involving protein kinases. Researchers are investigating its efficacy in cell signaling inhibition, a hot topic in precision medicine. This aligns with the growing trend of personalized treatment strategies, where compounds like this are tailored to individual patient profiles.

The compound's unique structure also makes it a candidate for computational drug design. With the rise of AI-driven drug discovery, molecular docking studies have highlighted its binding affinity for certain biological targets. This has sparked discussions in scientific forums about its potential as a lead compound for developing novel therapeutics. Additionally, its synthetic accessibility and structural tunability are frequently cited advantages in medicinal chemistry literature.

From an industrial perspective, 4-methoxy-N-[4-(morpholin-4-yl)phenyl]benzamide is often referenced in patents related to heterocyclic chemistry and pharmaceutical intermediates. Its synthesis typically involves multi-step organic reactions, including amide coupling and aryl substitution, which are standard practices in modern organic synthesis. These processes are optimized for scalability, addressing the need for cost-effective production in large-scale drug manufacturing.

Environmental and safety considerations are also critical when discussing this compound. While it is not classified as a hazardous material, proper handling protocols are emphasized in laboratory settings to ensure researcher safety. The compound's stability under ambient conditions and solubility profile are frequently evaluated to determine its suitability for various experimental applications.

In summary, 4-methoxy-N-[4-(morpholin-4-yl)phenyl]benzamide (CAS No. 342596-73-0) represents a promising scaffold in medicinal chemistry, with applications spanning drug discovery, biochemical research, and industrial synthesis. Its relevance to contemporary scientific challenges, such as targeted therapy development and AI-assisted molecular design, ensures its continued prominence in academic and industrial research.